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Compound of Interest

Compound Name: D-(+)-Talose-13C-2
Cat. No.: B12390722
Get Quote
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Introduction & Scope

D-(+)-Talose is the C-2 epimer of D-galactose and the C-4 epimer of D-mannose. Unlike
glucose, which exists predominantly (>99%) in pyranose forms, D-talose exhibits a complex
mutarotational equilibrium in aqueous solution containing significant fractions of both pyranose
(a/B) and furanose (a/p) tautomers.

The introduction of a 13C-label at position C2 (D-(+)-Talose-13C-2) dramatically alters the
NMR acquisition strategy. The C2 resonance becomes the dominant spectral feature, allowing
for rapid, high-sensitivity quantification of tautomeric ratios without the long acquisition times
required for natural abundance 13C-NMR. This protocol outlines the methodology to prepare,
acquire, and analyze this specific isotopologue.

Key Technical Challenges

o Mutarotation Equilibrium: The sample must be fully equilibrated to obtain reproducible
isomeric ratios.

o Spectral Overlap: The four isomers (a-pyr, B-pyr, a-fur, B-fur) have distinct but closely spaced
C2 chemical shifts.
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o Relaxation Dynamics: The 13C-enrichment at C2 alters relaxation pathways (CSA and
dipole-dipole), necessitating optimized inter-pulse delays for quantitative accuracy.

Chemical & Physical Properties

Property Specification

Compound Name D-(+)-Talose-2-13C

Label Position Carbon-2 (Aldehyde adjacent)
Enrichment >99 atom % 13C

Molecular Weight 181.16 g/mol (approx., labeled)
Solubility Highly soluble in Water/D20

o Mixture of 4 cyclic hemiacetals + trace acyclic
Equilibrium State
aldehyde

Experimental Protocol
Materials and Reagents

e Analyte: 5-10 mg D-(+)-Talose-13C-2.
e Solvent: Deuterium Oxide (D20), 99.9% D.

¢ Internal Standard: DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP (sodium
trimethylsilylpropanesulfonate) for chemical shift referencing (0.00 ppm).

 NMR Tube: 5 mm high-precision borosilicate glass (e.g., Wilmad 535-PP).

Sample Preparation Workflow

Rationale: Talose mutarotates slowly compared to some sugars. Immediate analysis after
dissolution will yield a spectrum dominated by the crystalline form (usually a-pyranose), leading
to incorrect quantitation.
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Figure 1: Sample preparation workflow emphasizing the mandatory equilibration step to
stabilize tautomeric ratios.

Instrument Configuration (500 MHz+)

e Probe: 5 mm Broadband Observe (BBO) or CryoProbe optimized for 13C sensitivity.

o Temperature: 298 K (25.0 °C) £ 0.1 K. Temperature stability is vital as tautomeric equilibria
are temperature-dependent.

Acquisition Parameters (Bruker Standard)
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Parameter

Value

Rationale

Pulse Sequence

zgig (Inverse Gated) or zgpg30

zgig suppresses NOE for
gquantitative accuracy; zgpg30
maximizes S/N for detection.

Spectral Width (SW)

240 ppm

Covers carbonyls (acyclic form
~205 ppm) and methyl
standards (0 ppm).

Transmitter Offset (O1P)

100 ppm

Centers the window on the

carbohydrate region.

Relaxation Delay (D1)

10-20 s

Critical: Although C2 is
protonated (fast relaxation),
13C-13C dipole relaxation is
absent (unless uniformly
labeled). A long D1 ensures full
magnetization recovery for
accurate integration of

isomers.

Acquisition Time (AQ)

1.0-15s

Sufficient for high digital

resolution.

Scans (NS)

16-64

Low scan count is possible
due to >99% enrichment
(approx. 100x sensitivity gain

over natural abundance).

Decoupling

WALTZ-16

Standard proton decoupling

during acquisition.

Data Processing & Analysis

Processing Steps

» Window Function: Apply an exponential multiplication (EM) with Line Broadening (LB) = 0.3—

0.5 Hz.
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e Phasing: Perform manual phasing. The high intensity of C2 signals can make automated
phasing algorithms erratic.

» Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial, order 3-
5) to ensure accurate integration.

» Referencing: Set the DSS methyl signal to 0.00 ppm.

Spectral Interpretation (The "Fingerprint")

In a natural abundance spectrum, all carbons (C1-C6) appear with equal probability. In D-
Talose-13C-2, the spectrum will be dominated by four intense signals in the 70-75 ppm region,
corresponding to the C2 positions of the four isomers.

e C2 Chemical Shift Region: 70.0 — 75.0 ppm.
e Coupling Patterns:
o 1J(C2, H2): Decoupled (singlet).
o 1J(C2, C1)/1J(C2, C3): Not observed (unless C1/C3 are also labeled).

o Result: The signals appear as sharp singlets.

Expected Isomeric Distribution (Equilibrium in D20 at 25°C)

Unlike Glucose, Talose has a high furanose content.

Isomer Approx. Abundance (%) Expected C2 Shift (ppm)*
o-D-Talopyranose ~29% ~70.5

B-D-Talopyranose ~20% ~71.8

o-D-Talofuranose ~20% ~72-74

B-D-Talofuranose ~11% ~72-74

*Note: Exact shifts are solvent/temperature dependent. Assignment should be confirmed via
HSQC if absolute isomer identification is required.
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Mutarotation Pathway Diagram

Understanding the connectivity helps in assigning the signals if exchange spectroscopy (EXSY)
is performed.

a-Pyranose
(C2 ~70.5 ppm)

B-Pyranose
(C2 ~71.8 ppm)

a-Furanose
(C2 ~73 ppm)

B-Furanose
(C2 ~73 ppm)

Click to download full resolution via product page

Figure 2: Mutarotation equilibrium of D-Talose. The acyclic form acts as the intermediate.[1]
Furanose ring opening/closing is generally faster than pyranose.[2]

Troubleshooting & Validation
Self-Validating the Protocol

e Check 1 (Equilibrium): Acquire a spectrum at t=0 and t=24h. If the peak ratios change, the
sample was not at equilibrium.

o Check 2 (Quantitative Accuracy): The sum of the integrals of the four C2 peaks should
account for >95% of the total signal intensity in the carbohydrate region.

e Check 3 (Purity): A signal at ~205 ppm indicates a high concentration of the acyclic
aldehyde, which is rare but possible in high temperatures or specific pH conditions.
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Common Artifacts

o Broadening: If C2 peaks are broad, check for paramagnetic impurities or poor temperature
regulation (chemical exchange broadening).

o Satellites: Tiny sidebands (0.55% height) may be visible due to coupling with natural
abundance C1/C3, but these are negligible for standard analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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